
Essential Procedures for the Proper Disposal of
Laboratory Chemicals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MS39N

Cat. No.: B12362218 Get Quote

Immediate Safety Notice: The designation "MS39N" does not correspond to a universally

recognized chemical substance in standard chemical databases. It is imperative to obtain the

Safety Data Sheet (SDS) from the manufacturer or supplier to identify the material and its

specific hazards before any handling or disposal.[1] The procedures outlined below are a

general framework for the safe disposal of laboratory chemical waste and must be adapted to

the specific information provided in the substance's SDS.

Pre-Disposal Safety and Information Gathering
Before beginning any disposal process, the first and most critical step is to consult the Safety

Data Sheet (SDS) for the substance in question. The SDS provides comprehensive information

essential for safe handling and disposal.

Key Information to Extract from the Safety Data Sheet (SDS):
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SDS Section Type of Information Relevance to Disposal

Section 7: Handling and

Storage

Safe handling practices
and storage conditions.

Informs on how to safely
manage the waste
container and any
incompatibilities to avoid
during storage.[1]

Section 8: Exposure

Controls/Personal Protection

Required Personal Protective

Equipment (PPE) such as

gloves, safety glasses, and lab

coats.

Dictates the necessary PPE to

be worn when handling the

chemical waste to prevent

exposure.[1]

Section 9: Physical and

Chemical Properties

Details on the substance's

state (solid, liquid, gas),

flammability, pH, etc.

Helps in determining the

appropriate waste container

and segregation requirements

(e.g., flammable liquids).[2]

Section 10: Stability and

Reactivity

Information on chemical

stability and materials to avoid

contact with.

Crucial for segregating

incompatible waste streams to

prevent dangerous reactions.

[1][3]

Section 13: Disposal

Considerations

Specific instructions for waste

disposal in accordance with

regulations.

Provides direct guidance on

the appropriate disposal

methods and regulatory

requirements.[1]

| Section 14: Transport Information | Guidelines for the safe transportation of the chemical. |

Important for the packaging and labeling of waste for collection by hazardous waste personnel.

[1] |

General Protocol for Chemical Waste Disposal
This protocol provides a step-by-step guide for the segregation and disposal of chemical waste

in a laboratory setting. This is a generalized workflow and must be adapted based on the

specific hazards and instructions detailed in the chemical's SDS and institutional policies.

Experimental Protocol: General Chemical Waste Segregation and Disposal
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Waste Characterization: Identify all chemical components of the waste stream. Do not mix

different waste streams.

Consult the SDS: Review the SDS for each chemical component to determine its hazard

class (e.g., flammable, corrosive, toxic, reactive).

Select Appropriate Waste Container:

Use a chemically compatible container with a tightly fitting screw cap.[4][5] Glass, metal,

or chemically inert plastic containers are generally appropriate. Avoid using metal

containers for corrosive waste.[4]

Ensure the container is in good condition, with no leaks or cracks.[5]

Do not use food-grade containers like milk jugs.[4]

Waste Segregation:

Segregate waste based on hazard class. Common segregation categories include:

Halogenated Organic Solvents

Non-Halogenated Organic Solvents

Corrosive Waste (Acids and Bases separately)

Heavy Metal Waste

Solid Chemical Waste

Never mix incompatible chemicals, such as acids with bases, or organic solvents with

strong oxidizers.[6]

Labeling the Waste Container:

Affix a "Hazardous Waste" label to the container.[5]
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Clearly list all chemical constituents and their approximate concentrations. Do not use

abbreviations or chemical formulas.[5]

Include the name of the principal investigator or laboratory contact and the date of

accumulation.

Waste Accumulation and Storage:

Keep the waste container closed except when adding waste.[5][6]

Store the container in a designated and secure satellite accumulation area that is well-

ventilated.[1]

Leave at least two inches of headspace in liquid waste containers to allow for expansion.

[6]

Arranging for Disposal:

Once the container is full or the waste is no longer being generated, contact your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal company to schedule a pickup.[1]

Maintain a log of all chemical waste generated.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of laboratory chemical waste.
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Containment & Labeling

Accumulation & Disposal
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Obtain and review the Safety Data Sheet (SDS)

Identify hazards (flammable, corrosive, toxic, etc.)

Select a compatible, sealed waste container

Segregate from incompatible wastes

Affix 'Hazardous Waste' label with full chemical names

Store in a designated, secure, and ventilated area
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Arrange for collection by EHS or licensed disposal company
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Caption: Workflow for proper laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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